Cas no 714968-42-0 (2-fluoro-4-sulfamoylbenzoic acid)

• Product Name: 2-fluoro-4-sulfamoylbenzoic acid
• CAS No: 714968-42-0
• CID: 4657668
• PubChem ID: 59128736
• Update Time: 2025-10-28

2-fluoro-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-sulfamoylbenzoic Acid
• 2-fluoro-4-sulfamoylbenzoic acid

Additional information on 2-fluoro-4-sulfamoylbenzoic acid

2-Fluoro-4-sulfamoylbenzoic Acid (CAS No. 714968-42-0): Properties, Applications, and Market Insights

2-Fluoro-4-sulfamoylbenzoic acid (CAS No. 714968-42-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluorine and sulfamoyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₇H₆FNO₄S, and it exhibits a molecular weight of 219.19 g/mol. The presence of both fluoro and sulfamoyl groups enhances its reactivity, making it a valuable building block in medicinal chemistry.

The physicochemical properties of 2-fluoro-4-sulfamoylbenzoic acid include a white to off-white crystalline appearance, moderate solubility in polar solvents like dimethyl sulfoxide (DMSO), and stability under standard laboratory conditions. Researchers often highlight its high purity and low impurity profile, which are critical for applications in drug development. The compound’s melting point and boiling point are typically reported in technical datasheets, ensuring reproducibility in synthetic processes.

One of the most prominent applications of 2-fluoro-4-sulfamoylbenzoic acid is in the pharmaceutical industry, where it acts as a precursor for the synthesis of sulfonamide-based drugs. Sulfonamides are widely used as antibiotics, diuretics, and anticonvulsants, and the introduction of a fluoro substituent can enhance their biological activity. Recent studies have explored its role in developing targeted therapies for diseases such as cancer and diabetes, aligning with the growing demand for precision medicine.

In addition to pharmaceuticals, 2-fluoro-4-sulfamoylbenzoic acid finds utility in agrochemical research. Its structural features make it a candidate for designing novel herbicides and pesticides, addressing the need for environmentally friendly crop protection solutions. The compound’s ability to modulate enzyme activity in pests has been a focal point in recent green chemistry initiatives.

The market demand for 2-fluoro-4-sulfamoylbenzoic acid has seen steady growth, driven by advancements in drug discovery and agrochemical innovation. Suppliers often emphasize its high yield synthesis and cost-effectiveness, which are crucial for large-scale production. With the rise of custom synthesis services, this compound is increasingly available in bulk quantities, catering to the needs of research institutions and industrial laboratories.

From an SEO perspective, users frequently search for terms like "2-fluoro-4-sulfamoylbenzoic acid supplier", "CAS 714968-42-0 price", and "sulfamoylbenzoic acid derivatives". These queries reflect the compound’s relevance in both academic and commercial spheres. Integrating these long-tail keywords into content can improve visibility on search engines, particularly for audiences seeking high-quality chemical intermediates.

Safety and handling guidelines for 2-fluoro-4-sulfamoylbenzoic acid are well-documented, emphasizing the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under standard regulations, adherence to good laboratory practices ensures safe usage. This aligns with the broader trend of responsible chemical management in research and industry.

In summary, 2-fluoro-4-sulfamoylbenzoic acid (CAS No. 714968-42-0) is a versatile compound with significant pharmaceutical and agrochemical applications. Its unique structural attributes, coupled with its role in drug development and sustainable agriculture, make it a valuable asset in modern chemistry. As research continues to uncover new uses, the demand for this compound is expected to rise, solidifying its position in the global chemical market.